![molecular formula C26H29N5 B2478165 6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine CAS No. 849910-49-2](/img/structure/B2478165.png)
6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
Description
6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C26H29N5 and its molecular weight is 411.553. The purity is usually 95%.
BenchChem offers high-quality 6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Phosphodiesterase Inhibition
Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their inhibitory activity against cyclic GMP phosphodiesterase, highlighting their potential in treating hypertension and other cardiovascular diseases (Dumaitre & Dodic, 1996).
Regioselective Synthesis
Innovative synthetic methodologies under solvent-free conditions have been developed for pyrazolo[1,5-a]pyrimidines, demonstrating their versatility and the potential for creating novel derivatives with varied biological activities (Quiroga et al., 2008).
Anticancer and Anti-inflammatory Applications
Research on pyrazolo[1,5-a]pyrimidine derivatives includes their evaluation as anticancer and anti-5-lipoxygenase agents, suggesting a role in cancer treatment and inflammation management (Rahmouni et al., 2016).
Adenosine Receptor Affinity
Studies on 7-amino-2-phenylpyrazolo[4,3-d]pyrimidine derivatives have explored their affinity for human adenosine A1 and A2A receptors, indicating potential applications in neuromodulation and possibly in the treatment of neurological disorders (Squarcialupi et al., 2017).
Phosphodiesterase 1 Inhibition for Cognitive Impairment
A comprehensive study on 3-aminopyrazolo[3,4-d]pyrimidinones as phosphodiesterase 1 (PDE1) inhibitors identified potential candidates for treating cognitive deficits associated with schizophrenia, Alzheimer's disease, and other CNS disorders, showcasing the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives in cognitive enhancement (Li et al., 2016).
properties
IUPAC Name |
6-benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N5/c1-19-23(18-21-10-6-4-7-11-21)26(30-16-14-29(3)15-17-30)31-25(27-19)24(20(2)28-31)22-12-8-5-9-13-22/h4-13H,14-18H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKOHQJXGGAFTQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1CC3=CC=CC=C3)N4CCN(CC4)C)C)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyl-2,5-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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